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  4. N-[(2R,3R,4S,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hy droxymethyl)oxan-2-yl]oxy]-5,
N-[(2R,3R,4S,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hy droxymethyl)oxan-2-yl]oxy]-5, N-[(2R,3R,4S,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hy droxymethyl)oxan-2-yl]oxy]-5,
Brand Name: Vulcanchem
CAS No.: 138430-54-3
VCID: VC0146222
InChI: InChI=1S/C20H37N3O14/c1-6(28)23-7(2-24)17(36-19-11(21)15(32)13(30)9(4-26)34-19)18(8(29)3-25)37-20-12(22)16(33)14(31)10(5-27)35-20/h2,7-20,25-27,29-33H,3-5,21-22H2,1H3,(H,23,28)/t7-,8+,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19-,20-/m0/s1
SMILES: CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)N)OC2C(C(C(C(O2)CO)O)O)N
Molecular Formula: C20H37N3O14
Molecular Weight: 543.5 g/mol

N-[(2R,3R,4S,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hy droxymethyl)oxan-2-yl]oxy]-5,

CAS No.: 138430-54-3

Main Products

VCID: VC0146222

Molecular Formula: C20H37N3O14

Molecular Weight: 543.5 g/mol

N-[(2R,3R,4S,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hy droxymethyl)oxan-2-yl]oxy]-5, - 138430-54-3

CAS No. 138430-54-3
Product Name N-[(2R,3R,4S,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hy droxymethyl)oxan-2-yl]oxy]-5,
Molecular Formula C20H37N3O14
Molecular Weight 543.5 g/mol
IUPAC Name N-[(2R,3R,4R,5R)-3,4-bis[[(2R,3R,4R,5S,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-5,6-dihydroxy-1-oxohexan-2-yl]acetamide
Standard InChI InChI=1S/C20H37N3O14/c1-6(28)23-7(2-24)17(36-19-11(21)15(32)13(30)9(4-26)34-19)18(8(29)3-25)37-20-12(22)16(33)14(31)10(5-27)35-20/h2,7-20,25-27,29-33H,3-5,21-22H2,1H3,(H,23,28)/t7-,8+,9+,10+,11+,12+,13+,14+,15+,16+,17+,18+,19-,20-/m0/s1
Standard InChIKey VLYLDPWAIOGXBJ-WYEVLCNTSA-N
Isomeric SMILES CC(=O)N[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)N
SMILES CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)N)OC2C(C(C(C(O2)CO)O)O)N
Canonical SMILES CC(=O)NC(C=O)C(C(C(CO)O)OC1C(C(C(C(O1)CO)O)O)N)OC2C(C(C(C(O2)CO)O)O)N
Synonyms 2-amino-2-deoxyglucopyranosyl-1-4-2-amino-2-deoxyglucopyranosyl-(1-4)-2-acetamido-2-deoxyglucopyranoside
GlcN-GlcN-GlcNAc (chito)
PubChem Compound 3083289
Last Modified Nov 11 2021
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